Cas no 873697-70-2 (4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester)

4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester is a fluorinated piperazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 3-amino-2-fluorobenzyl moiety, which may enhance binding affinity and selectivity in drug design. The methyl ester group offers synthetic versatility for further functionalization, while the piperazine scaffold provides a stable framework for bioactive molecule development. This compound is particularly valuable for exploring structure-activity relationships in fluorinated analogs, given the influence of fluorine on pharmacokinetic properties. Suitable for use as an intermediate in the synthesis of targeted therapeutics, it demonstrates utility in optimizing drug candidates for improved metabolic stability and receptor interaction.

4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester structure

873697-70-2 structure

Product Name:4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester

CAS No:873697-70-2

MF:C₁₃H₁₈FN₃O₂

MW:267.29932641983

MDL:MFCD18711781

CID:1886497

Update Time:2025-09-27

4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinecarboxylic acid, 4-[(3-amino-2-fluorophenyl)methyl]-,methyl ester
- 4-(3-AMINO-2-FLUORO-BENZYL)-PIPERAZINE-1-CARBOXYLIC ACID METHYL ESTER
- methyl 4-(3-amino-2-fluorobenzyl)piperazine-1-carboxylate
- methyl 4-[(3-amino-2-fluorophenyl)methyl]piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-[(3-amino-2-fluorophenyl)methyl]-, methyl ester
- 4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester
- MDL： MFCD18711781
- Inchi： 1S/C13H18FN3O2/c1-19-13(18)17-7-5-16(6-8-17)9-10-3-2-4-11(15)12(10)14/h2-4H,5-9,15H2,1H3
- InChI Key： QPDHXGBVJICHLM-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1CN1CCN(C(=O)OC)CC1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 308
XLogP3: 0.9
Topological Polar Surface Area: 58.8

4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester Pricemore >>

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abcr	AB465269-1 g	4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester; .	873697-70-2		1g	€545.00	2023-04-21
abcr	AB465269-1g	4-(3-Amino-2-fluoro-benzyl)-piperazine-1-carboxylic acid methyl ester; .	873697-70-2		1g	€545.00	2025-04-15
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